Cas no 1156171-06-0 ((cyclopropylmethyl)2-(4-fluorophenyl)ethylamine)

(cyclopropylmethyl)2-(4-fluorophenyl)ethylamine structure
1156171-06-0 structure
Product Name:(cyclopropylmethyl)2-(4-fluorophenyl)ethylamine
CAS No:1156171-06-0
Molecular Formula:C12H16FN
Molecular Weight:193.260546684265
CID:5166865
PubChem ID:43560258

(cyclopropylmethyl)2-(4-fluorophenyl)ethylamine Properties

Names and Identifiers

    • (Cyclopropylmethyl)[2-(4-fluorophenyl)ethyl]amine
    • Cyclopropylmethyl-[2-(4-fluoro-phenyl)-ethyl]amine
    • Benzeneethanamine, N-(cyclopropylmethyl)-4-fluoro-
    • (cyclopropylmethyl)2-(4-fluorophenyl)ethylamine
    • InChIKey: LLVIZZGCZNXGJI-UHFFFAOYSA-N
    • Inchi: 1S/C12H16FN/c13-12-5-3-10(4-6-12)7-8-14-9-11-1-2-11/h3-6,11,14H,1-2,7-9H2
    • SMILES: FC1C=CC(=CC=1)CCNCC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 5
  • Heavy Atom Count: 14
  • Complexity: 160
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12

(cyclopropylmethyl)2-(4-fluorophenyl)ethylamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-166367-0.05g
(cyclopropylmethyl)[2-(4-fluorophenyl)ethyl]amine
1156171-06-0
0.05g
$612.0 2023-05-24

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